8-methoxy-2-oxo-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2H-chromene-3-carboxamide 8-methoxy-2-oxo-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2H-chromene-3-carboxamide
Brand Name: Vulcanchem
CAS No.: 1797558-83-8
VCID: VC7546269
InChI: InChI=1S/C18H17N3O5/c1-24-15-4-2-3-11-7-14(18(23)26-16(11)15)17(22)20-12-8-19-21(9-12)13-5-6-25-10-13/h2-4,7-9,13H,5-6,10H2,1H3,(H,20,22)
SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NC3=CN(N=C3)C4CCOC4
Molecular Formula: C18H17N3O5
Molecular Weight: 355.35

8-methoxy-2-oxo-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2H-chromene-3-carboxamide

CAS No.: 1797558-83-8

Cat. No.: VC7546269

Molecular Formula: C18H17N3O5

Molecular Weight: 355.35

* For research use only. Not for human or veterinary use.

8-methoxy-2-oxo-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2H-chromene-3-carboxamide - 1797558-83-8

Specification

CAS No. 1797558-83-8
Molecular Formula C18H17N3O5
Molecular Weight 355.35
IUPAC Name 8-methoxy-2-oxo-N-[1-(oxolan-3-yl)pyrazol-4-yl]chromene-3-carboxamide
Standard InChI InChI=1S/C18H17N3O5/c1-24-15-4-2-3-11-7-14(18(23)26-16(11)15)17(22)20-12-8-19-21(9-12)13-5-6-25-10-13/h2-4,7-9,13H,5-6,10H2,1H3,(H,20,22)
Standard InChI Key YQTZHAHZJBWTCL-UHFFFAOYSA-N
SMILES COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NC3=CN(N=C3)C4CCOC4

Introduction

Chemical Identity and Structural Features

8-Methoxy-2-oxo-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2H-chromene-3-carboxamide (CAS: 1797558-83-8) is a heterocyclic compound combining chromene, pyrazole, and tetrahydrofuran moieties. Its molecular formula is C₁₈H₁₇N₃O₅, with a molecular weight of 355.35 g/mol. The IUPAC name reflects its structural complexity: 8-methoxy-2-oxo-N-[1-(oxolan-3-yl)pyrazol-4-yl]chromene-3-carboxamide. Key features include:

  • A chromene backbone (2H-chromen-2-one) substituted with a methoxy group at position 8.

  • A carboxamide group at position 3, linked to a pyrazole ring.

  • A tetrahydrofuran-3-yl group attached to the pyrazole’s nitrogen .

The SMILES notation (COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NC3=CN(N=C3)C4CCOC4) and InChIKey (YQTZHAHZJBWTCL-UHFFFAOYSA-N) provide unambiguous structural identification.

Synthesis and Reaction Pathways

Synthetic Routes

The compound is synthesized via multi-step reactions, typically involving:

  • Chromene Core Formation:

    • The 8-methoxy-2-oxo-2H-chromene-3-carboxylic acid precursor is prepared via Knoevenagel condensation or Pechmann reaction .

    • For example, 2-hydroxy-3-methoxybenzaldehyde reacts with ethyl acetoacetate under piperidine catalysis to yield 3-acetyl-8-methoxy-2H-chromen-2-one .

  • Functionalization with Pyrazole-Tetrahydrofuran:

    • The carboxylic acid is converted to an acid chloride (e.g., using thionyl chloride) and coupled with 1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine .

    • Reactions are monitored via chromatography, with yields ranging from 70–90%.

Key Reaction Conditions

StepReagents/CatalystsSolventTemperatureYield (%)
Chromene formationPiperidine, ethyl acetoacetateSolvent-free80–100°C85–90
BrominationCuBr₂DCMRT75–80
CyclizationThioureaEthanolReflux70–75
Amide couplingSOCl₂, pyridineDMF0–25°C70–90

Physicochemical Properties

PropertyValueMethod/Reference
Molecular weight355.35 g/molCalculated
Melting pointNot reported
SolubilityNot available
LogP (partition coeff.)Estimated 2.1–2.5Computational models
StabilityStable under inert conditions

Note: Experimental data on solubility and thermal stability remain limited, highlighting gaps for future studies.

Computational and Spectroscopic Characterization

Spectroscopic Data

  • IR: Peaks at 1650 cm⁻¹ (C=O stretch), 2228 cm⁻¹ (CN stretch in intermediates) .

  • ¹H NMR: Signals for methoxy (~δ 3.8 ppm), pyrazole protons (~δ 7.5–8.5 ppm), and tetrahydrofuran (δ 3.5–4.0 ppm) .

  • MS: Molecular ion peak at m/z 355.35 (M⁺).

DFT Studies

  • Computational models predict strong electron-withdrawing effects from the carboxamide group, enhancing reactivity at the pyrazole ring .

Challenges and Future Directions

  • Synthetic Optimization: Improve yields via microwave-assisted or flow chemistry approaches .

  • Bioactivity Profiling: Prioritize in vitro assays against kinase targets (e.g., EGFR, VEGFR) and antimicrobial panels.

  • Solubility Enhancement: Explore prodrug strategies or nanoparticle formulations.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator